N-(furan-3-ylmethyl)-4-methoxy-N-(2-methoxyethyl)-3-methylbenzenesulfonamide

• IUPAC Name: N-(furan-3-ylmethyl)-4-methoxy-N-(2-methoxyethyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H21NO5S/c1-13-10-15(4-5-16(13)21-3)23(18,19)17(7-9-20-2)11-14-6-8-22-12-14/h4-6,8,10,12H,7,9,11H2,1-3H3
• InChI Key: PKILEPZVLQOTCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N(CCOC)CC2=COC=C2)OC
• Molecular Formula: C16H21NO5S
• Molecular Weight: 339.4 g/mol

Description

N-(furan-3-ylmethyl)-4-methoxy-N-(2-methoxyethyl)-3-methylbenzenesulfonamide, also known as FMB-3, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMB-3 belongs to the class of sulfonamide compounds, which have been widely used in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Gold(I)-Catalyzed Cascade Reactions

A study described the synthesis of N-(furan-3-ylmethylene)benzenesulfonamides via a gold(I)-catalyzed cascade reaction, demonstrating the compound's utility in organic synthesis. This process involves a unique 1,2-alkynyl migration onto a gold carbenoid, enriching the chemistry of gold carbenoids with regard to group migration (Tao Wang et al., 2014).

Anticancer and Antiangiogenic Activities

Another study focused on the design and synthesis of 3-arylaminobenzofuran derivatives, including compounds similar to N-(furan-3-ylmethyl)-4-methoxy-N-(2-methoxyethyl)-3-methylbenzenesulfonamide. These compounds were evaluated for their antiproliferative activity against cancer cells and their ability to inhibit tubulin polymerization. The most promising compounds demonstrated potent anticancer and antiangiogenic activities both in vitro and in vivo (R. Romagnoli et al., 2015).

Crystal Structure Analysis

Research on the crystal structures of related benzenesulfonamides revealed how intermolecular interactions, such as C-H...O, C-H...π, and C-H...Cl, influence the packing and stability of these compounds in the solid state. This information is crucial for understanding the physicochemical properties and reactivity of these substances (J. Bats et al., 2001).

Photodynamic Therapy Applications

A novel zinc phthalocyanine compound substituted with benzenesulfonamide derivative groups was synthesized and characterized for its potential in photodynamic therapy (PDT). The compound exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it a promising candidate for cancer treatment in PDT (M. Pişkin et al., 2020).

Microwave-Assisted Synthesis for Anticancer Activity

Microwave-assisted synthesis techniques were applied to produce hybrid molecules of benzenesulfonohydrazide and benzenesulfonamide cyclic imides, demonstrating the versatility of similar sulfonamide structures in medicinal chemistry. Some synthesized compounds showed significant anticancer activity against various human cancer cell lines, highlighting the therapeutic potential of these chemical frameworks (Anuj Kumar et al., 2015).